Laser-induced damage to the final reflective and diffractive optics limits the total output energy of petawatt laser systems with pulse durations ranging from a few hundred femtoseconds (fs) up to a few tens of picoseconds (ps). In this study, the laser damage to HfO2/SiO2 and Ta2O5/SiO2 multilayer dielectric high-reflectivity (HR) coatings induced by a 1053 nm laser with a pulse width of 8.6 ps was studied to investigate the nano-absorbing precursors in ps regimes. The HfO2/SiO2 HR coating exhibited stronger laser resistance than the Ta2O5/SiO2 HR coating. Flat-bottom pits, pinpoints, and funnel pits were the three typical damage morphologies for the experimental HR coatings. The damage to the HfO2/SiO2 HR coating was primarily dominated by flat-bottom pits, whereas dense pinpoints were the most significant damage for the Ta2O5/SiO2 HR coating. The nano-absorbing precursors introduced by the ion-assisted deposition process were proved to be the damage precursors that trigger pinpoints under a strong electric field intensity (EFI). The nano-absorbing precursors located in the second EFI peak of the SiO2 top layer induced the funnel pits. The funnel pits were expected to be the previous stage of the flat-bottom pits. After they grew along the upward-sloping crack and separated from the interface, the flat-bottom pits were formed. In addition, poor-binding interfaces promoted the formation of flat-bottom pits.

The angle-dependent poling properties of 0.5-mm-thick BaMgF4 (BMF) crystals are investigated by means of calligraphically poled, radially oriented domains. We present a fanout periodic poling pattern for quasi-phase matching (QPM) applications, which covers an angular spectrum of about 14°. Within this range there is no angle-dependent degradation of the domain quality. This is the first realization of non-parallel domains for QPM in BMF-crystals.

The increasing demand for high data rates and low power consumption puts silicon photonics at the edge of its capabilities. The heterogeneous integration of optical ferro-electric materials on silicon enhances the functionality of the silicon on insulator (SOI) platform to meet these demands. Lead zirconate titanate (PZT) thin films with a large Pockels coefficient and good optical quality can be directly integrated on SOI waveguides for fast electro-optic modulators. In this work, the relative permittivity and dielectric loss of PZT thin films deposited by chemical solution deposition on SOI substrates are analyzed at high frequencies. We extract εr=1650−2129\varepsilon _r = 1650-2129 and tan (δ) = 0.170 − 0.209 for the PZT thin films in the frequency range 1-67GHz. We show the possibility of achieving bandwidths beyond 60GHz via a Mach-Zehnder modulator with Vπ = 7V, suitable for next generation data communication systems.

We are grateful to Ballato et al. [Opt. Mater. Express 13, 2338 (2023) [CrossRef] ] for their comment on our recently published paper. The optical model and simulation of optical fiber materials are important to design new materials systems and to further improve the fiber laser performance. However, accurate calculation of the non-crystal fiber materials is still challenging, both from the methodology and from the needed calculating resources. The recently published paper [Opt. Mater. Express 13, 935 (2023) [CrossRef] ] has sparked interest, which gives us the opportunity to explain the difference between the modeled data and the well-established experimental results.

In recent years, metasurfaces have been widely employed in stealth technology, which brings great challenges for radar target detection. In order to address this issue, a novel detection approach for metasurface-stealth-target (MST) based on orbital angular momentum (OAM) vortex wave is proposed in this paper. Compared to a conventional plane wave detection system, the transmitting wave of the proposed approach is OAM-modulated, of which the wavefront is helical along the beam axis. Thus, the differentiated exciting source is introduced to different parts of MST. According to the established scattering model and full-wave simulation, the echo of MST has a strong correlation with OAM order l, which exhibits quite different scattering characteristics from the plane wave illumination. A chessboard metasurface (CM) is taken as an example to be irradiated by an OAM vortex wave of l=±2. The backscattering is significantly boosted compared to plane-wave detection, which is against the stealth ability of CM. This phenomenon is also verified by experiments. The results reveal that OAM detection is a promising approach for MST detection..

An analogy of polarization-independent, multi-band and tunable electromagnetically induced transparency (EIT) effect is proposed based on simple combination of circular ring resonators and vanadium dioxide film. The EIT-like effect is generated by bright-bright coupling resulting from adjacent ring resonators. High sensitivity up to 1.60 THz/RIU to the environmental refractive index is achieved utilizing the transparency peak. Accompanying with the EIT-like effect, the multi-band slow light phenomenon is obtained around the transparency windows. In addition, by inducing the insulator-metallic transition of the vanadium dioxide layer, the EIT-like curves can be actively manipulated while the multiple modulation is realized without refabricating the structure. Particularly, due to structural symmetry, the EIT-like windows keep unchanged and maintain noticeable with various polarization angles. The proposed structure has potential applications such as terahertz sensors, slow-light devices and modulators.

We report on a comparative study of the spectroscopic properties and mid-infrared laser performance of five 5 at.% Er3+-doped fluorite-type crystals MF2, including parent compounds CaF2, SrF2, BaF2, and solid-solution (“mixed”) ones (Ca,Sr)F2 and (Sr,Ba)F2. In the M = Ca → Sr → Ba series, the host matrix phonon energy decreases, the absorption and mid-infrared emission spectra of Er3+ become narrower and more structured, and the luminescence lifetimes of the 4I11/2 and 4I13/2 Er3+ manifolds increase. The Er3+ transition probabilities were calculated using the Judd-Ofelt theory. In the “mixed” compounds, the Er3+ ions tend to reside in the larger / heavier cation environment. The low-temperature (12 K) spectroscopy evidences the presence of a single type of clusters at this doping level; the crystal-field splitting for Er3+ ions in clusters was determined. Continuous-wave low-threshold laser operation at ∼2.8 µm (the 4I11/2 → 4I13/2 transition) was achieved with all five Er3+:MF2 crystals. The maximum achieved laser slope efficiency was 37.9% (Er3+:CaF2), 23.5% (Er3+:SrF2) and 17.2% (Er3+:BaF2).

In this work, the relationship between local structures and the photoluminescence parameters of neodymium activated fluorite crystals has been preliminary investigated in CaF2 crystals. The first principles calculation results reveal that as the size of codoped rare earth ions become smaller, the corresponding stable clusters twists progressively from cubic sublattice to square antiprism. The regulated spectral line properties and the concentration dependent photoluminescence parameters, including the absorption, emission and decays, agree well with the calculated results. In detail, the cubic stable clusters of Nd3+,La3+:CaF2 and Nd3+,Gd3+:CaF2 crystals possess similar spectral characteristics, while the other category of Nd3+,Y3+:CaF2 and Nd3+,Lu3+:CaF2 resembles both in the square antiprism cluster structures and spectra. Besides, a crystal with ultra long lifetime near 600 µs, wide emission bandwidth and high thermal conductivity has been obtained, which is promising for generation of the LD-pumped ultrafast lasers. By connecting the enriched spectral properties with local structures, it is highly expected to design new laser materials through regulating the local structures of active ions in rare earth doped fluorite crystals.

A general study of three-wave nonlinear mixing in the presence of longitudinal variations in phase-matching conditions is presented. The efficiency of second-harmonic generation and optical parametric amplification is quantified using a normalized set of equations and a polynomial description of the wave-vector mismatch as a function of the longitudinal coordinate. These modeling results are used to estimate the impact of spatial variations in wave-vector mismatch experimentally obtained for five partially deuterated potassium dihydrogen phosphate crystals. The longitudinal inhomogeneities in the properties of crystals of similar quality are not expected to have a significant impact on their use for second-harmonic generation and optical parametric amplification, but the efficiency of nonlinear processes in crystals with larger variations could decrease.

We present a systematic investigation of an SiO2 etching process using a standard fluorocarbon chemistry ICP-RIE etch tool with a cryogenically cooled electrode. Our goal is to enable the control of the SiO2 feature morphology, i.e., the sidewall angle, in order to add a degree of freedom for the design of resonant micro-/nanooptical elements. For such elements as e.g., whispering gallery mode resonators with specific mode profiles, it is essential to maintain low surface roughness. To this end, we investigate a variety of gas compositions. For statistical evaluation, we use a surface response methodology for several parameters and investigate the influence of the substrate temperature on the sidewall angle. Different hypotheses from the literature for the cause of non-anisotropic etch behavior are discussed for our specific case. Various investigations based on the prior hypothesis are presented, which provide more information about the pseudo-isotropic etch profile. Finally, we present two use cases: firstly, a classical anisotropic etch with a high aspect ratio and very low roughness (<1 nm), and secondly, an etch process for the fabrication of whispering gallery mode resonators that confine the light at the bottom of the resonator.